N-(4-ethylphenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H25N3O4S/c1-2-16-9-11-17(12-10-16)26-21(29)15-33-25-27-22-19-7-3-4-8-20(19)32-23(22)24(30)28(25)14-18-6-5-13-31-18/h3-4,7-12,18H,2,5-6,13-15H2,1H3,(H,26,29)
• InChI Key: VPBOEMFMDTUDGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C53
• Molecular Formula: C25H25N3O4S
• Molecular Weight: 463.6 g/mol
• CAS No.: 900002-94-0

Description

N-(4-ethylphenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H25N3O4S and its molecular weight is 463.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis and Antitumor Evaluation

Research demonstrates the synthesis of heterocyclic compounds derived from acetamide precursors, showing significant antiproliferative activity against various cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. These studies highlight the potential of such compounds in cancer treatment due to their high inhibitory effects in vitro (Shams et al., 2010).

Experimental and Theoretical Studies on Reactions

Another area of application involves the detailed experimental and theoretical analysis of reactions involving pyrimidine compounds. Such studies provide insights into the mechanisms of reactions and the structural characteristics of the resulting compounds, contributing to the development of new synthetic methodologies in organic chemistry (Önal et al., 2010).

Heterocyclic Synthesis for Polyfunctionally Substituted Derivatives

The synthesis of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives from acetamides showcases the versatility of these compounds in generating diverse heterocyclic systems. This research underscores the importance of acetamide derivatives in expanding the toolbox for synthetic organic chemists (Mohareb et al., 2004).

Antibacterial Activity and Docking Studies

Investigations into the antibacterial activities of thieno[2,3-d]pyrimidinone derivatives have revealed significant efficacy against both Gram-negative and Gram-positive bacteria. These studies not only highlight the antimicrobial potential of these compounds but also involve molecular docking to understand their mode of action, offering a pathway for the development of new antimicrobial agents (Kumari et al., 2017).

Antimicrobial and Antioxidant Activities

Further research on benzimidazole derivatives and their synthesis from acetamide intermediates explores their antimicrobial and antioxidant properties. This line of research is crucial for developing compounds with potential applications in combating infectious diseases and oxidative stress-related conditions (Nofal et al., 2002).